Cas no 1877049-55-2 (3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide)

• Product Name: 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide
• CAS No: 1877049-55-2
• MF: C₇H₈F₃NO
• MW: 179.14
• MDL: MFCD31705888
• CID: 5096569
• PubChem ID: 130707606
• Update Time: 2026-03-02

3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide
• PS-20728
• SB73830
• E80152
• 1877049-55-2
• MFCD31705888
• SY324249
• SCHEMBL21064445
• PUVLSLQGUDQMSW-UHFFFAOYSA-N

• MDL： MFCD31705888
• Inchi： 1S/C7H8F3NO/c8-7(9,10)6-1-5(2-6,3-6)4(11)12/h1-3H2,(H2,11,12)
• InChI Key： PUVLSLQGUDQMSW-UHFFFAOYSA-N
• SMILES： C12(C(N)=O)CC(C(F)(F)F)(C1)C2

Computed Properties

• Exact Mass: 179.05579836g/mol
• Monoisotopic Mass: 179.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide

Introduction to 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide (CAS No. 1877049-55-2)

3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide, identified by its CAS number 1877049-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique bicyclic structure and the presence of a trifluoromethyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this compound, consisting of a bicyclo[1.1.1]pentane core, provides a rigid scaffold that can be exploited for designing molecules with specific biological activities.

The trifluoromethyl substituent is a key feature of this compound, influencing its electronic properties and metabolic stability. In pharmaceutical chemistry, trifluoromethyl groups are often incorporated into molecules to enhance binding affinity, metabolic resistance, and overall pharmacological efficacy. The incorporation of this group into the bicyclo[1.1.1]pentane backbone suggests that 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide may exhibit properties that make it suitable for further derivatization into bioactive compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The rigid structure of the bicyclo[1.1.1]pentane ring system can serve as a scaffold for designing molecules that interact with biological targets in a specific manner. The presence of the trifluoromethyl group further modulates the electronic environment of the molecule, potentially enhancing its interaction with biological receptors or enzymes.

One of the most promising applications of 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide is in the development of drugs targeting neurological disorders. The bicyclic core structure resembles natural products found in certain organisms, which have been shown to possess neuroprotective and anti-inflammatory properties. Additionally, the trifluoromethyl group can increase the lipophilicity of the molecule, facilitating its penetration across biological membranes, which is crucial for drugs targeting central nervous system disorders.

Another area where this compound shows potential is in oncology research. The unique structural features of 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide make it a candidate for developing inhibitors of key enzymes involved in cancer cell proliferation and survival. Preclinical studies have indicated that molecules with similar structural motifs can disrupt critical signaling pathways in cancer cells, leading to their apoptosis or growth inhibition.

The synthesis of 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide presents challenges due to the complexity of its cyclic structure and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and yield. Techniques such as transition metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in constructing the desired framework.

In conclusion, 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide (CAS No. 1877049-55-2) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features, particularly the presence of a trifluoromethyl group on a bicyclo[1.1.1]pentane scaffold, make it an attractive candidate for further investigation and development into novel pharmaceuticals.